Cas no 43120-25-8 (1-benzyl-1H-indazole)

• Product Name: 1-benzyl-1H-indazole
• CAS No: 43120-25-8
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 3037495
• PubChem ID: 797066
• Update Time: 2025-10-29

1-benzyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-indazole
• indazol-1-yl-phenyl-methane;N-benzylindazole;1-phenylmethyl-1H-indazol;1-Benzyl-1H-indazole;
• SR-01000216260-1
• EN300-18311
• AKOS003644534
• AE-848/30721011
• SR-01000216260
• Z57842844
• SCHEMBL248214
• G34945
• 43120-25-8
• CHEMBL1575672
• 1-benzylindazole
• 817-964-0
• CCG-276005
• Cambridge id 5661529
• HMS2491B18
• TBA12025
• AB00092274-01
• SMR000103692
• MLS000107727

• Inchi： 1S/C14H12N2/c1-2-6-12(7-3-1)11-16-14-9-5-4-8-13(14)10-15-16/h1-10H,11H2
• InChI Key： XWJHQOWAYSWCRY-UHFFFAOYSA-N
• SMILES： C(N1C2C(=CC=CC=2)C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10000
• Monoisotopic Mass: 208.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.08460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-benzyl-1H-indazole

1-benzyl-1H-indazole (CAS No. 43120-25-8): A Versatile Intermediate in Modern Pharmaceutical Research

1-benzyl-1H-indazole, identified by the chemical formula C12H11N and the CAS number 43120-25-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry. This compound belongs to the benzyl-substituted indazole class, a structural motif that is widely recognized for its broad spectrum of biological activities. The indazole core, characterized by a fused benzene and pyrrole ring system, serves as a privileged scaffold in medicinal chemistry, contributing to its utility in the development of novel therapeutic agents.

The benzyl group attached to the indazole ring introduces unique electronic and steric properties, which can modulate the compound's interactions with biological targets. This structural feature has been exploited in various drug discovery campaigns, where 1-benzyl-1H-indazole acts as a key intermediate in synthesizing more complex molecules. Its versatility makes it a valuable building block for chemists working on small molecule drug design, particularly in the pursuit of compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 1-benzyl-1H-indazole, enabling more efficient and scalable production processes. These improvements have allowed researchers to explore its pharmacological profile in greater detail. For instance, studies have demonstrated that derivatives of 1-benzyl-1H-indazole exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. The compound's ability to engage with multiple biological pathways underscores its potential as a lead compound or a component in drug cocktails designed to achieve synergistic effects.

In the realm of medicinal chemistry, the synthesis of 1-benzyl-1H-indazole has been refined through various approaches, including palladium-catalyzed cross-coupling reactions and cyclization strategies. These methods not only provide high yields but also allow for functional group modifications, enabling the generation of a diverse library of analogs. Such libraries are instrumental in high-throughput screening (HTS) campaigns, where compounds are rapidly tested for their biological activity. The ease with which 1-benzyl-1H-indazole can be modified has facilitated its use in structure-activity relationship (SAR) studies, helping to elucidate structure-function relationships critical for drug development.

One of the most compelling aspects of 1-benzyl-1H-indazole is its role in the discovery of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Researchers have leveraged the indazole scaffold to develop inhibitors that target specific kinases implicated in tumor growth and progression. For example, modifications to the benzyl group on 1-benzyl-1H-indazole have led to compounds that exhibit potent inhibitory activity against tyrosine kinases, demonstrating their potential as anticancer agents.

The pharmacokinetic properties of 1-benzyl-1H-indazole and its derivatives have also been extensively studied. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy and safety profiles. Advances in computational modeling have allowed researchers to predict ADME properties with greater accuracy, reducing the reliance on empirical testing. This has accelerated the drug discovery process by enabling the rapid identification of lead compounds that are more likely to progress into clinical trials.

In addition to its applications in oncology, 1-benzyl-1H-indazole has shown promise in other therapeutic areas. For instance, studies have indicated that certain derivatives exhibit anti-inflammatory properties by modulating immune responses. The indazole core's ability to interact with inflammatory mediators has made it a focal point for research aimed at developing novel anti-inflammatory drugs. Furthermore, preliminary investigations suggest that benzyl-substituted indazoles may have neuroprotective effects, opening up avenues for research into treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic flexibility of 1-benzyl-1H-indazole has also been exploited in the development of probes for biochemical assays. These probes are used to study enzyme mechanisms and identify new targets for drug intervention. By incorporating fluorescent or chromophoric groups into derivatives of 1-benzyl-1H-indazole, researchers can monitor interactions between enzymes and substrates in real time. This approach has provided valuable insights into enzyme function and has facilitated the discovery of new inhibitors with therapeutic potential.

The future direction of research involving 1-benzyl-1H-indazole is likely to be shaped by emerging technologies such as organometallic chemistry and flow synthesis. These innovations promise to further streamline synthetic routes and enhance the scalability of production processes. Additionally, interdisciplinary approaches combining computational chemistry with experimental biology will enable more targeted investigations into the pharmacological properties of this compound and its derivatives.

In conclusion, 1-benzyl-1H-indazole (CAS No. 43120-25-8) represents a cornerstone molecule in modern pharmaceutical research due to its structural versatility and broad range of biological activities. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in drug discovery efforts across multiple therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, 1-benzyl-1H-indazole will undoubtedly remain at the forefront of medicinal chemistry innovation.